1-(2-Bromoethoxy)-4-chlorobenzene

• IUPAC Name: 1-(2-bromoethoxy)-4-chlorobenzene
• InChI: InChI=1S/C8H8BrClO/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4H,5-6H2
• InChI Key: YYFLBDSMQRWARK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCBr)Cl
• Molecular Formula: C8H8BrClO
• DSSTOX Substance ID: DTXSID20174237
• Molecular Weight: 235.50 g/mol
• CAS RN: 2033-76-3

Description

1-(2-Bromoethoxy)-4-chlorobenzene, also known as BEC, is an organic compound with a molecular formula of C7H7BrClO. It is a colorless liquid with a boiling point of 181°C and a melting point of -14°C. BEC is a versatile reagent that has been used in a variety of scientific and industrial applications, including organic synthesis, drug development, and analytical chemistry.

Scientific Research Applications

1. Dissociative Electron Attachment Studies

Studies on molecules like 1-bromo-2-chlorobenzene and 1-bromo-3-chlorobenzene, which are structurally similar to 1-(2-Bromoethoxy)-4-chlorobenzene, have shown significant insights into dissociative electron attachment (DEA) processes. These studies are crucial in understanding the electron-molecule interactions and can have implications in areas such as radiation chemistry and materials science (Mahmoodi-Darian et al., 2010).

2. Spectroscopic Analysis

The spectroscopic analysis of chlorobenzene and bromobenzene, components of 1-(2-Bromoethoxy)-4-chlorobenzene, provides valuable data for understanding molecular structures and interactions. This type of research is fundamental in fields like chemistry and material sciences (Jacobsen & Schaumburg, 1977).

3. Vibrational Spectroscopy and Computational Studies

Vibrational spectroscopy and computational studies on similar compounds provide insights into molecular vibrations, structures, and interactions. These studies are essential for the development of new materials and understanding chemical properties (Udayakumar, Periandy, & Ramalingam, 2011).

4. Impact on Foreign Compound Metabolism

Research on chlorinated benzenes, including compounds similar to 1-(2-Bromoethoxy)-4-chlorobenzene, indicates their ability to impact the metabolism of foreign organic compounds. This research can have implications in toxicology and pharmacology (Carlson & Tardiff, 1976).

5. Phase Change Materials

Chlorobenzene and bromobenzene are potential phase change materials for temperature control applications, which is relevant to 1-(2-Bromoethoxy)-4-chlorobenzene in thermal storage technology (Michaud et al., 1996).

6. Hydrogen-Bonded Intermediate Studies

Investigations into hydrogen-bonded intermediates in reactions involving bromophenol blue and chlorobenzene offer insights into reaction dynamics, which is significant for understanding the chemical behavior of 1-(2-Bromoethoxy)-4-chlorobenzene (Crooks & Robinson, 1970).

7. Thermodynamic and Kinetic Analyses

The understanding of thermodynamic and kinetic properties of similar compounds is crucial in fields like chemical engineering and materials science. This research can inform the development of new chemical processes and materials (Vennila et al., 2018).

8. Electrochemical Synthesis

Electrochemical synthesis studies involving chlorobenzene and related compounds contribute to the development of new synthetic methods in organic chemistry, which is relevant for the synthesis of 1-(2-Bromoethoxy)-4-chlorobenzene (Rala, 2019).

Safety and Hazards

The compound “1-(2-Bromoethoxy)-4-chlorobenzene” is likely to be hazardous, as indicated by the safety data sheet of a similar compound, “(2-Bromoethoxy)-2-bromobenzene”. This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Chlorophenol (500 mg, 3.89 mg), 2-bromoethanol (0.28 ml, 3.89 mmol), triphenylphosphine (1.02 g, 3.89 mmol) were dissolved in tetrahydrofuran (8 ml). The solution was added dropwise with diisopropylazodicarboxylate (0.84 ml, 3.89 mmol) and stirred at room temperature for 3 hours. The solvent of the reaction mixture was evaporated, and then solids were precipitated by using diethyl ether-hexane and removed by filtration. The filtrate was evaporated under reduced pressure to obtain the title compound as crude product (1.18 g). The crude product was used for the next reaction without purification.